Cas no 2229660-67-5 (2-(3-aminobut-1-en-1-yl)benzene-1,3,5-triol)

• Product Name: 2-(3-aminobut-1-en-1-yl)benzene-1,3,5-triol
• CAS No: 2229660-67-5
• MF: C₁₀H₁₃NO₃
• MW: 195.215122938156
• CID: 5910162
• PubChem ID: 165785718
• Update Time: 2025-08-05

2-(3-aminobut-1-en-1-yl)benzene-1,3,5-triol Chemical and Physical Properties

Names and Identifiers

• 2-(3-aminobut-1-en-1-yl)benzene-1,3,5-triol
• EN300-1735823
• 2229660-67-5

• Inchi： 1S/C10H13NO3/c1-6(11)2-3-8-9(13)4-7(12)5-10(8)14/h2-6,12-14H,11H2,1H3/b3-2+
• InChI Key： WBEBHBVPSZXLAY-NSCUHMNNSA-N
• SMILES： OC1C=C(C=C(C=1/C=C/C(C)N)O)O

Computed Properties

• Exact Mass: 195.08954328g/mol
• Monoisotopic Mass: 195.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 86.7Ų

Additional information on 2-(3-aminobut-1-en-1-yl)benzene-1,3,5-triol

2-(3-Aminobut-1-en-1-yl)benzene-1,3,5-triol (CAS No. 2229660-67-5)

Introduction to 2-(3-Aminobut-1-en-1-yl)benzene-1,3,5-triol (CAS No. 2229660-67-5)

2-(3-Aminobut-1-en-1-yl)benzene-1,3,5-triol, a compound with the CAS registry number 2229660-67-5, is a fascinating molecule that has garnered attention in both academic and industrial research. This compound is characterized by its unique structure, which combines a benzene ring with three hydroxyl groups (triol) and an amino-containing vinyl group. The presence of both hydroxyl and amino functionalities makes this compound versatile for various applications in organic synthesis, drug discovery, and materials science.

Structural Features and Synthesis

The molecular structure of 2-(3-Aminobut-1-en-1-yli)benzene triol is defined by its benzene ring substituted with three hydroxyl groups at positions 1, 3, and 5. The second position of the benzene ring is substituted with a vinylamine group (CH₂=CH-NH₂), which introduces both electron-donating and nucleophilic properties to the molecule. This combination of functional groups renders the compound highly reactive in various chemical transformations.

The synthesis of this compound typically involves multi-step processes that include nucleophilic substitution, coupling reactions, or even biocatalytic methods. Recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically pure derivatives of this compound, which are valuable for pharmacological studies.

Chemical Properties and Applications

From a chemical standpoint, CAS No. 2229660-67-5 exhibits interesting reactivity due to its conjugated system and the presence of amino and hydroxyl groups. The amino group can act as a nucleophile in SN₂ reactions or undergo condensation reactions to form imines or enamines. The hydroxyl groups can participate in hydrogen bonding, making this compound suitable for applications in supramolecular chemistry.

In terms of applications, this compound has shown promise in the following areas:

• Pharmaceuticals: The triol structure is reminiscent of certain natural products and has been explored as a potential lead compound for anti-inflammatory or anti-cancer drug development.
• Catalysis: The amino group can be utilized as a ligand for transition metal catalysts in various organic transformations.
• Materials Science: The compound's ability to form hydrogen bonds makes it a candidate for self-healing materials or stimuli-responsive polymers.

Recent Research Developments

Recent studies have focused on leveraging the unique properties of CAS No. 2229660_67_5 for innovative applications. For instance:

• Bioconjugation: Researchers have explored the use of this compound as a scaffold for bioconjugate chemistry due to its multiple reactive sites.
• Nanotechnology: The triol functionality has been employed in the synthesis of metallofullerenes and other nanostructured materials.
• Sustainable Chemistry: Green chemistry approaches have been applied to synthesize this compound using renewable feedstocks and enzymatic catalysis.

In conclusion, CAS No. 2_aminobut_yn_benzene_triol (CAS No. 2_aminobut_yn_benzene_triol) is a multifaceted compound with significant potential across diverse fields. Its unique chemical properties and versatile functional groups make it an intriguing subject for ongoing research and development efforts.